Cas no 246040-77-7 (4-Phenyl-2-[6-(4-phenyl-4,5-dihydro-1,3-oxazol-2-yl)dibenzofuran-4-yl]-4,5-dihydro-1,3-oxazole)

• Product Name: 4-Phenyl-2-[6-(4-phenyl-4,5-dihydro-1,3-oxazol-2-yl)dibenzofuran-4-yl]-4,5-dihydro-1,3-oxazole
• CAS No: 246040-77-7
• MF: C₃₀H₂₂N₂O₃
• MW: 458.507287502289
• CID: 4642246
• PubChem ID: 11224907
• Update Time: 2025-10-29

4-Phenyl-2-[6-(4-phenyl-4,5-dihydro-1,3-oxazol-2-yl)dibenzofuran-4-yl]-4,5-dihydro-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 4,6-Bis((R)-4-phenyl-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan
• DBFOX/Ph
• 4,6-Bis(4-phenyl-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan
• 4-Phenyl-2-[6-(4-phenyl-4,5-dihydro-1,3-oxazol-2-yl)dibenzofuran-4-yl]-4,5-dihydro-1,3-oxazole
• 4,6-Bis((S)-4-Phenyl-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan
• (S,S)-Ph-Dbfox
• (4S,4'S)-2,2'-(4,6-Dibenzofurandiyl)bis[4,5-dihydro-4-phenyloxazole]
• D74935
• (4S,4'S)-2,2'-([4,6'-Bibenzofuran]-2,3-diyl)bis(4-phenyl-4,5-dihydrooxazole)
• (4S,4'S)-2,2'-(4,6-Dibenzofurandiyl)bis[4,5-dihydro-4-phenyloxazole], 98%
• BS-52143
• CS-0090582
• MFCD32664427
• 246040-77-7
• (4S)-4-phenyl-2-[6-[(4S)-4-phenyl-4,5-dihydro-1,3-oxazol-2-yl]dibenzofuran-4-yl]-4,5-dihydro-1,3-oxazole

• Inchi： 1S/C30H22N2O3/c1-3-9-19(10-4-1)25-17-33-29(31-25)23-15-7-13-21-22-14-8-16-24(28(22)35-27(21)23)30-32-26(18-34-30)20-11-5-2-6-12-20/h1-16,25-26H,17-18H2
• InChI Key： YNAUPJHAAOZVLV-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CC=2C2C=CC=C(C3=NC(C4C=CC=CC=4)CO3)C1=2)C1=NC(C2C=CC=CC=2)CO1

Computed Properties

• Exact Mass: 458.16304257 g/mol
• Monoisotopic Mass: 458.16304257 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 56.3
• Molecular Weight: 458.5

Additional information on 4-Phenyl-2-[6-(4-phenyl-4,5-dihydro-1,3-oxazol-2-yl)dibenzofuran-4-yl]-4,5-dihydro-1,3-oxazole

Exploring the Versatile Applications of 4-Phenyl-2-[6-(4-phenyl-4,5-dihydro-1,3-oxazol-2-yl)dibenzofuran-4-yl]-4,5-dihydro-1,3-oxazole (CAS No. 246040-77-7)

The compound 4-Phenyl-2-[6-(4-phenyl-4,5-dihydro-1,3-oxazol-2-yl)dibenzofuran-4-yl]-4,5-dihydro-1,3-oxazole (CAS No. 246040-77-7) is a fascinating molecule with a unique structural framework. This dibenzofuran-oxazole derivative has garnered significant attention in recent years due to its potential applications in materials science, pharmaceuticals, and organic electronics. Researchers are particularly interested in its photophysical properties and molecular architecture, which make it a promising candidate for various high-tech applications.

One of the most intriguing aspects of this compound is its extended π-conjugated system, formed by the fusion of dibenzofuran and oxazole moieties. This structural feature contributes to its excellent thermal stability and luminescent properties, making it valuable for organic light-emitting diodes (OLEDs) and other optoelectronic devices. The presence of two 4,5-dihydro-1,3-oxazole rings in the molecule enhances its electron-transporting capabilities, a property highly sought after in modern display technologies.

In the pharmaceutical realm, derivatives of 4-Phenyl-2-[6-(4-phenyl-4,5-dihydro-1,3-oxazol-2-yl)dibenzofuran-4-yl]-4,5-dihydro-1,3-oxazole have shown promise as potential bioactive compounds. The dibenzofuran core is known to interact with various biological targets, while the oxazole rings can contribute to improved pharmacokinetic properties. Current research is exploring its potential in addressing some of today's most pressing medical challenges, though it's important to note that all therapeutic applications remain in the investigational stage.

The synthesis of this compound involves sophisticated organic transformations, typically starting from appropriately substituted dibenzofuran precursors. Modern catalytic methods have significantly improved the yield and purity of the final product, making it more accessible for research purposes. The CAS No. 246040-77-7 serves as a unique identifier for this specific molecular structure in chemical databases worldwide, ensuring precise communication among researchers.

From an environmental perspective, the persistence and bioaccumulation potential of 4-Phenyl-2-[6-(4-phenyl-4,5-dihydro-1,3-oxazol-2-yl)dibenzofuran-4-yl]-4,5-dihydro-1,3-oxazole are subjects of ongoing study. As with many aromatic heterocycles, its environmental fate depends largely on specific structural features and usage patterns. Researchers are developing green chemistry approaches to minimize any potential ecological impact during its production and application.

The commercial availability of CAS No. 246040-77-7 has increased in recent years, reflecting growing interest from both academic and industrial researchers. Suppliers typically offer this compound in various purity grades, with HPLC-grade material being essential for most advanced applications. Pricing trends suggest that as synthetic methods become more efficient, the cost of this specialty chemical is gradually becoming more accessible to smaller research groups.

Quality control for 4-Phenyl-2-[6-(4-phenyl-4,5-dihydro-1,3-oxazol-2-yl)dibenzofuran-4-yl]-4,5-dihydro-1,3-oxazole typically involves multiple analytical techniques, including NMR spectroscopy, mass spectrometry, and high-performance liquid chromatography. These methods ensure the compound meets the stringent purity requirements necessary for research in materials science and medicinal chemistry applications.

Looking to the future, the unique properties of 4-Phenyl-2-[6-(4-phenyl-4,5-dihydro-1,3-oxazol-2-yl)dibenzofuran-4-yl]-4,5-dihydro-1,3-oxazole position it as a potentially important building block in several emerging technologies. Its combination of structural rigidity and electronic properties makes it particularly interesting for next-generation organic semiconductors and molecular electronics. As research continues, we may discover even more applications for this versatile compound.

For researchers working with CAS No. 246040-77-7, proper handling and storage are essential to maintain the compound's integrity. While not classified as hazardous under standard conditions, it should be stored in a cool, dry environment, protected from light and moisture. Standard laboratory safety protocols should always be followed when handling any chemical substance.

The scientific literature contains numerous studies exploring the fundamental properties and potential applications of 4-Phenyl-2-[6-(4-phenyl-4,5-dihydro-1,3-oxazol-2-yl)dibenzofuran-4-yl]-4,5-dihydro-1,3-oxazole. Recent publications have focused on its crystal structure analysis, photophysical characterization, and computational modeling, providing valuable insights for future development work. These studies collectively contribute to our understanding of this complex molecular system.

As interest in specialty organic compounds continues to grow, 4-Phenyl-2-[6-(4-phenyl-4,5-dihydro-1,3-oxazol-2-yl)dibenzofuran-4-yl]-4,5-dihydro-1,3-oxazole represents an excellent example of how carefully designed molecular structures can lead to materials with exceptional properties. Its story highlights the importance of fundamental chemical research in developing solutions for technological and medical challenges facing society today.